Cas no 2413900-77-1 (methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride)

• Product Name: methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride
• CAS No: 2413900-77-1
• MF: C₈H₁₃ClN₂O₃
• MW: 220.653421163559
• MDL: MFCD32662663
• CID: 5674480
• PubChem ID: 146050273
• Update Time: 2025-10-31

methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4390094409
• methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride
• Methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate;hydrochloride
• EN300-26623633
• 2413900-77-1
• Methyl 5-(3-aminopropyl)isoxazole-3-carboxylate hydrochloride
• 3-Isoxazolecarboxylic acid, 5-(3-aminopropyl)-, methyl ester, hydrochloride (1:1)

• MDL： MFCD32662663
• Inchi： 1S/C8H12N2O3.ClH/c1-12-8(11)7-5-6(13-10-7)3-2-4-9;/h5H,2-4,9H2,1H3;1H
• InChI Key： QKNUPSATUJUJGZ-UHFFFAOYSA-N
• SMILES： O1C(CCCN)=CC(C(OC)=O)=N1.[H]Cl

Computed Properties

• Exact Mass: 220.0614700g/mol
• Monoisotopic Mass: 220.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride

Recent Advances in the Study of Methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate Hydrochloride (CAS: 2413900-77-1)

Methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride (CAS: 2413900-77-1) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole ring and aminopropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

The synthesis of methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency. The compound's structural features make it a versatile intermediate for the development of novel bioactive molecules, particularly in the areas of antimicrobial and anticancer agents.

Pharmacological studies have revealed that methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride exhibits moderate inhibitory activity against certain enzymes and receptors. For instance, it has been tested as a potential inhibitor of bacterial enzymes involved in cell wall synthesis, showing promising results against drug-resistant strains. Additionally, its role in modulating neurotransmitter systems has been explored, suggesting possible applications in neurological disorders.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For example, it has been shown to interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. These findings highlight its potential as a lead compound for the development of new anticancer therapies. However, further studies are needed to assess its pharmacokinetics and toxicity profiles.

In conclusion, methyl 5-(3-aminopropyl)-1,2-oxazole-3-carboxylate hydrochloride (CAS: 2413900-77-1) represents a promising candidate for drug discovery and development. Its unique chemical structure and biological activity make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater detail.